Cas no 2227709-53-5 (rac-(1R,2R)-2-(2-chloroquinolin-3-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(2-chloroquinolin-3-yl)cyclopropylmethanamine
• CAS No: 2227709-53-5
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• CID: 5928272
• PubChem ID: 165638473
• Update Time: 2025-06-26

rac-(1R,2R)-2-(2-chloroquinolin-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-chloroquinolin-3-yl)cyclopropylmethanamine
• EN300-1992446
• rac-[(1R,2R)-2-(2-chloroquinolin-3-yl)cyclopropyl]methanamine
• 2227709-53-5

• Inchi： 1S/C13H13ClN2/c14-13-11(10-6-9(10)7-15)5-8-3-1-2-4-12(8)16-13/h1-5,9-10H,6-7,15H2/t9-,10+/m0/s1
• InChI Key： RUVPSDAPDZNIDK-VHSXEESVSA-N
• SMILES： ClC1C(=CC2C=CC=CC=2N=1)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 232.0767261g/mol
• Monoisotopic Mass: 232.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,2R)-2-(2-chloroquinolin-3-yl)cyclopropylmethanamine

Racemic (1R,2R)-2-(2-Chloroquinolin-3-yl)cyclopropylmethanamine: A Comprehensive Overview

The compound racemic (1R,2R)-2-(2-chloroquinolin-3-yl)cyclopropylmethanamine, identified by the CAS number 2227709-53-5, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique bicyclic structure and functional groups, which contribute to its versatile reactivity and applications. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this intriguing compound.

The nameracemic (1R,2R)-2-(2-chloroquinolin-3-yl)cyclopropylmethanamine highlights several key structural features. The "racemic" designation indicates that the compound exists as a 50:50 mixture of two enantiomers, specifically the (1R,2R) and (1S,2S) configurations. The core structure consists of a cyclopropane ring fused with a methanamine group, which is further substituted by a 2-chloroquinolin-3-yl moiety. This combination of functional groups—namely the cyclopropane ring, the methanamine group, and the chloroquinoline substituent—renders the compound highly reactive and potentially bioactive.

Recent studies have focused on the synthesis of(1R,2R)-cyclopropylmethanamine derivatives, particularly those bearing heterocyclic substituents like chloroquinoline. Researchers have employed various methodologies to construct this complex molecule. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to install the chloroquinoline group onto the cyclopropane ring. This method has proven efficient and selective, enabling the construction of structurally diverse analogs for further study.

The pharmacological properties ofracemic (1R,2R)-cyclopropylmethanamine derivatives have been explored in recent years. Preclinical studies suggest that these compounds exhibit promising activity against various biological targets, including enzymes involved in neurodegenerative diseases and cancer. For instance, one study demonstrated that this compound inhibits a key enzyme associated with Alzheimer's disease by binding to its active site through hydrogen bonding interactions facilitated by the methanamine group.

In addition to its pharmacological applications,cyclopropylmethanamine derivatives are also being investigated for their potential in materials science. The rigid bicyclic structure of these compounds makes them attractive candidates for use in supramolecular chemistry and crystal engineering. Recent research has highlighted their ability to form stable supramolecular assemblies through π–π interactions between the chloroquinoline moieties.

The synthesis and characterization of(1R,2R)-cyclopropylmethanamine derivatives have been optimized using modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance spectroscopy. These tools have provided insights into the stereochemical integrity of the compound and its solid-state packing behavior.

In conclusion,racemic (1R,2R)-cyclopropylmethanamine derivatives represent a class of compounds with significant potential across multiple disciplines. Their unique structure enables diverse reactivity and functionality, making them valuable tools for both academic research and industrial applications. As ongoing studies continue to uncover new properties and applications for these compounds, their importance in contemporary chemistry is expected to grow further.